Cas no 59739-53-6 (Bicyclo[3.1.0]hexan-3-one, 6-(3-methyl-1-heptenyl)-)

• Product Name: Bicyclo[3.1.0]hexan-3-one, 6-(3-methyl-1-heptenyl)-
• CAS No: 59739-53-6
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 337448
• PubChem ID: 71442728
• Update Time: 2025-04-19

Bicyclo[3.1.0]hexan-3-one, 6-(3-methyl-1-heptenyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexan-3-one, 6-(3-methyl-1-heptenyl)-
• 6-(3-methylhept-1-enyl)bicyclo[3.1.0]hexan-3-one
• DTXSID90851588
• 59739-53-6
• 6-(3-METHYLHEPT-1-EN-1-YL)BICYCLO[3.1.0]HEXAN-3-ONE

• Inchi： 1S/C14H22O/c1-3-4-5-10(2)6-7-12-13-8-11(15)9-14(12)13/h6-7,10,12-14H,3-5,8-9H2,1-2H3
• InChI Key： IQSNJEUPWVWFFR-UHFFFAOYSA-N
• SMILES： O=C1CC2C(C=CC(C)CCCC)C2C1

Computed Properties

• Exact Mass: 206.16716
• Monoisotopic Mass: 206.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07